1-[3-(3-Methoxyphenyl)-2,1-benzisoxazol-5-yl]-1-ethanone

• IUPAC Name: 1-[3-(3-methoxyphenyl)-2,1-benzoxazol-5-yl]ethanone
• InChI: InChI=1S/C16H13NO3/c1-10(18)11-6-7-15-14(9-11)16(20-17-15)12-4-3-5-13(8-12)19-2/h3-9H,1-2H3
• InChI Key: BBOVQEBXVCWZFV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(ON=C2C=C1)C3=CC(=CC=C3)OC
• Molecular Formula: C16H13NO3
• DSSTOX Substance ID: DTXSID701320602
• Molecular Weight: 267.28 g/mol
• Solubility: 2.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 439094-71-0

Description

1-[3-(3-Methoxyphenyl)-2,1-benzisoxazol-5-yl]-1-ethanone (also known as 3-methoxybenzisoxazole-5-one) is an organic compound that has a wide range of applications in scientific research. It is a valuable synthetic tool for organic synthesis and has been used in many different areas of science, including biochemistry and pharmacology.

Scientific Research Applications

Antimicrobial Activity

• A study has synthesized derivatives of isoxazoles, including 1-[3-(3-Methoxyphenyl)-2,1-benzisoxazol-5-yl]-1-ethanone, and evaluated their antimicrobial activity against bacterial and fungal organisms. This suggests potential applications in the development of new antimicrobial agents (Kumar et al., 2019).

Synthesis and Chemical Properties

• Research on the synthesis of novel compounds starting with derivatives such as 1-(2-alkylbenzofuran-3-yl)-2-(4-methoxyphenyl)ethanones demonstrates the chemical versatility and potential for creating new molecules with specific properties (Kwiecień & Szychowska, 2006).
• Studies have also been conducted on the synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives, highlighting the compound's role in the synthesis of molecules with anti-inflammatory properties (Labanauskas et al., 2004).

Crystallography and Material Science

• Crystallographic studies of related compounds, like 1-(4-Methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone, offer insights into molecular structures, which can be vital for material science and pharmaceutical applications (Kesternich et al., 2010).

Oxidative Chemistry

• The compound's derivatives have been studied for their role in oxidative chemistry, such as in oxidative cleavage with peroxides. This research can contribute to understanding reaction mechanisms in organic chemistry (Takeuchi et al., 1983).

Safety and Hazards

While specific safety and hazard information for “1-[3-(3-Methoxyphenyl)-2,1-benzisoxazol-5-yl]-1-ethanone” is not available, it’s important to handle all chemicals with appropriate safety precautions. For example, one should avoid breathing dust/fume/gas/mist/vapors/spray, and wear protective gloves/protective clothing/eye protection/face protection.